Cas no 898648-11-8 (N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine
• CAS No: 898648-11-8
• MF: C₂₂H₂₄ClFN₆O
• MW: 442.916966438293
• CID: 5486054
• PubChem ID: 18580152
• Update Time: 2025-06-08

N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• STL452189
• 2-N-(3-chloro-4-fluorophenyl)-6-morpholin-4-yl-4-N-(4-propan-2-ylphenyl)-1,3,5-triazine-2,4-diamine
• N-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N'-[4-(propan-2-yl)phenyl]-1,3,5-triazine-2,4-diamine
• N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-[4-(propan-2-yl)phenyl]-1,3,5-triazine-2,4-diamine
• 898648-11-8
• AKOS016376358
• F2703-0256
• N2-(3-chloro-4-fluorophenyl)-N4-(4-isopropylphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
• N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C22H24ClFN6O/c1-14(2)15-3-5-16(6-4-15)25-20-27-21(26-17-7-8-19(24)18(23)13-17)29-22(28-20)30-9-11-31-12-10-30/h3-8,13-14H,9-12H2,1-2H3,(H2,25,26,27,28,29)
• InChI Key： MAQUZRJCJTVXHO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1N=C(NC2C=CC(=CC=2)C(C)C)N=C(N=1)N1CCOCC1)F

Computed Properties

• Exact Mass: 442.1684153g/mol
• Monoisotopic Mass: 442.1684153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.2Ų

Additional information on N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine

Introduction to N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine (CAS No. 898648-11-8)

N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 898648-11-8, belongs to a class of molecules known for their potential biological activity and structural complexity. The intricate arrangement of atoms and functional groups within this molecule makes it a subject of intense study for scientists aiming to develop novel therapeutic agents.

The structure of N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine features a central triazine core, which is flanked by various substituents that contribute to its unique chemical properties. The presence of 3-chloro-4-fluorophenyl and morpholin-4-yl groups introduces specific electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the propan-2-yl group appended to one of the phenyl rings adds another layer of complexity, potentially affecting both the compound's solubility and its ability to cross biological membranes.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The compound N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-yl)phenyl-1,3,5-triazine-2,4-diamine has been explored in several preclinical studies due to its potential to interact with key enzymes and receptors involved in disease processes. For instance, researchers have investigated its interactions with enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its ability to exhibit dual functionality. The triazine core provides a scaffold that can be modified to target multiple sites on biological molecules simultaneously. This dual targeting capability can enhance the compound's efficacy by simultaneously inhibiting or activating multiple pathways. Furthermore, the presence of fluorine and chlorine atoms in the structure can improve metabolic stability and binding affinity, making it a promising candidate for further development.

The synthesis of N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-4-(propan-2-y)phenyl]-1,3,5-triazine[ ] 24-diam ine involves multiple steps of organic synthesis, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of fluorinated aromatic rings is particularly challenging due to their reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it increasingly feasible to incorporate such functional groups into complex molecular structures.

In terms of pharmacological activity, preliminary studies have suggested that this compound may have potent effects on certain biological pathways. For example, it has been shown to inhibit the activity of specific kinases that are overexpressed in cancer cells. Additionally, its interactions with other enzymes and receptors have been explored for their potential therapeutic applications in neurological disorders and autoimmune diseases. These findings underscore the importance of continued research into this class of compounds.

The development of new pharmaceuticals relies heavily on understanding the structure-property relationships that govern molecular behavior. N2-(3-chloro[ ] 24-fluorophen yl]-6-[] morpholin - 44 - yl]-N< sub >44-[] propan - 22 - yl]phen yl]-1 ,33 ,55 - tri az ine - 22 ,44 - diam ine (CAS No. [] 898648[< em>] -11[< em>] -88 ) provides an excellent example of how detailed structural analysis can lead to the discovery of novel therapeutic agents. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties.

The use of computational methods has also played a crucial role in studying this compound. Molecular modeling techniques allow scientists to predict how N2-(3-chloro[< em>] 44-fluorophen yl]-6-[< em>] morpholin - 44 - yl]-N< sub >44-[< em>] propan - 22 - yl]phen yl]-1 ,33 ,55 - tri az ine - 22 ,44 - diam ine (CAS No.[< em>] 898648[< em>] -11[< em>] -88 ) will interact with biological targets at the atomic level. These simulations can provide valuable insights into binding affinities、dynamics、and energetics，which are essential for designing molecules with improved therapeutic profiles.

In conclusion，N2-(3-chloro[< em>] 44-fluorophen yl]-6-[< em>] morpholin - 44 - yl]-N< sub >44-[< em>] propan - 22 - yl]phen yl]-1 ,33 ,55 - tri az ine[ ] 24-diam ine (CAS No.[< em>] 898648[< em>] -11[< em>] -88 ) is a fascinating chemical entity with significant potential in pharmaceutical research。Its complex structure，functional groups，and demonstrated biological activity make it a valuable subject for further investigation。As our understanding of molecular interactions continues to evolve，compounds like this one will undoubtedly play a crucial role in the development of next-generation therapeutics.